Cas no 116041-19-1 (1-benzyl-5-oxopyrrolidine-3-carboxamide)

• Product Name: 1-benzyl-5-oxopyrrolidine-3-carboxamide
• CAS No: 116041-19-1
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD00173111
• CID: 1205286
• PubChem ID: 5221754
• Update Time: 2025-04-20

1-benzyl-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxamide, 5-oxo-1-(phenylmethyl)-
• 1-Benzyl-5-oxopyrrolidine-3-carboxamide
• 1-benzyl 5-oxo-pyrrolidine-3-carboxamide
• 1-benzyl-5-oxo-pyrrolidine-3-carboxylic acid amide
• 116041-19-1
• EN300-128627
• HMS1364B13
• STK891230
• Z33546702
• 1-benzyl-5-oxo-3-pyrrolidinecarboxamide
• Bionet2_000035
• AKOS016340089
• Oprea1_601877
• SCHEMBL2525981
• DTXSID40411090
• BBL020269
• AKOS000114237
• 6H-040
• GXFFGHGZXQWFHG-UHFFFAOYSA-N
• 691906-88-4
• MFCD00173111
• CS-0159410
• E81981
• 1-benzyl-5-oxopyrrolidine-3-carboxamide

• MDL： MFCD00173111
• Inchi： 1S/C12H14N2O2/c13-12(16)10-6-11(15)14(8-10)7-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H2,13,16)
• InChI Key： GXFFGHGZXQWFHG-UHFFFAOYSA-N
• SMILES： O=C1CC(C(N)=O)CN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 218.10600
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• PSA: 64.39000
• LogP: 1.60800